Cas no 137255-40-4 (N-omega-(2-Acetamido-2-deoxy-b-D-glucopyranosyl)-N-a-Boc-L-asparagine)

• Product Name: N-omega-(2-Acetamido-2-deoxy-b-D-glucopyranosyl)-N-a-Boc-L-asparagine
• CAS No: 137255-40-4
• Molecular Formula: C₁₇H₂₉N₃O₁₀
• Molecular Weight: 435.4263
• MDL: MFCD06797037
• CID: 901672
• PubChem ID: 87563053

N-omega-(2-Acetamido-2-deoxy-b-D-glucopyranosyl)-N-a-Boc-L-asparagine Properties

Names and Identifiers

• nomega-(2-acetamido-2-deoxy-beta-d-glucopyranosyl)-nalpha-(tert-butoxycarbonyl)-l-asparagine
• N-Omega-(2-acetamido-2-deoxy-b-D-glucopyranosyl)-N-a-Boc-L-asparagine
• Nω-(2-Acetamido-2-deoxy-beta-D-glucopyranosyl)-Nα-Boc-L-asparagine
• Nω-(2-Acetamido-2-deoxy-β-D-glucopyranosyl)-Nα-(tert-butoxycarbonyl)-L-asparagine
• Nω-(2-Acetamido-2-deoxy-β-D-glucopyranosyl)-Nα-Boc-L-asparagine
• (2S)-4-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
• N&omega
• Nomega-(2-Acetamido-2-Deoxy-Beta-D-Glucopyranosyl)-Nalpha-Boc-L-Asparagine
• 137255-40-4
• D88458
• W-201157
• DTXSID20451515
• YVKMLCHQJOPFTE-WBXKCMFOSA-N
• SCHEMBL17287138
• CS-0214518

• MDL： MFCD06797037
• InChIKey： YVKMLCHQJOPFTE-WBXKCMFOSA-N
• Inchi： 1S/C17H29N3O10/c1-7(22)18-11-13(25)12(24)9(6-21)29-14(11)20-10(23)5-8(15(26)27)19-16(28)30-17(2,3)4/h8-9,11-14,21,24-25H,5-6H2,1-4H3,(H,18,22)(H,19,28)(H,20,23)(H,26,27)/t8-,9+,11+,12+,13+,14+/m0/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])N([H])C(C([H])([H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)N([H])C(C([H])([H])[H])=O)O[H])O[H]

Computed Properties

• Exact Mass: 435.18500
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 9
• Monoisotopic Mass: 435.18529413g/mol
• Heavy Atom Count: 30
• Complexity: 650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 204

Experimental Properties

• LogP: -1.41300
• PSA: 203.75000
• Refractive Index: 18 ° (C=1, DMSO)
• Boiling Point: 834.9±65.0 °C at 760 mmHg
• Melting Point: 213°C(lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 458.7±34.3 °C
• Color/Form: White white crystal powder
• Solubility: Not determined
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides